Cas no 140226-10-4 (Thymidine,4'-azido-3'-O-methyl- (9CI))

140226-10-4 structure
Product name:Thymidine,4'-azido-3'-O-methyl- (9CI)
Thymidine,4'-azido-3'-O-methyl- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Thymidine,4'-azido-3'-O-methyl- (9CI)
- 1-[(2R,4S,5R)-5-azido-5-(hydroxymethyl)-4-methoxyoxolan-2-yl]-5-methylpyrimidine-2,4-dione
- 4'-Az-3'MeOT
- 140226-10-4
- DTXSID80161264
- CHEMBL3143908
- 1-[(2R,4S,5R)-5-azido-5-(hydroxymethyl)-4-methoxy-tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
- 4'-Azido-3'-O-methylthymidine
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- Inchi: InChI=1S/C11H15N5O5/c1-6-4-16(10(19)13-9(6)18)8-3-7(20-2)11(5-17,21-8)14-15-12/h4,7-8,17H,3,5H2,1-2H3,(H,13,18,19)/t7-,8+,11+/m0/s1
- InChI Key: JJFPSTKXVFBFOY-VAOFZXAKSA-N
- SMILES: [N-]=[N+]=N[C@@]1(O[C@@H](N2C=C(C)C(=O)NC2=O)C[C@@H]1OC)CO
Computed Properties
- Exact Mass: 297.10731860g/mol
- Monoisotopic Mass: 297.10731860g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 543
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 103Ų
- XLogP3: -0.2
Thymidine,4'-azido-3'-O-methyl- (9CI) Related Literature
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Baobing Huang,Yuchuan Liu,Miao Xia,Jiugen Qiu,Zailai Xie Sustainable Energy Fuels, 2020,4, 559-570
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Boaz Vilozny,Paolo Actis,Daniel Hwang,Bakthan Singaram,Nader Pourmand Nanoscale, 2013,5, 9214-9221
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Li Tao,Wei Zhang,Yaxin Zhang,Mei Zhang,Yueying Zhang,Xing Niu,Qing Zhao,Zhenxing Liu,Yuyin Li,Aipo Diao Food Funct., 2021,12, 2914-2924
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Andrea Amadei,Nico Sanna,Massimiliano Aschi Chem. Commun., 2008, 3399-3401
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5. Book reviews
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